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Compound of Interest

Compound Name: Cinnamyl pieprazine hydrochloride

Cat. No.: B1143233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution of Cinnamyl piperazine

hydrochloride for use in experimental settings. The following information is based on available

physicochemical data and established laboratory practices for similar compounds. Due to

limited direct quantitative solubility data for Cinnamyl piperazine hydrochloride, the provided

protocols are based on qualitative descriptions and data from structurally related piperazine

compounds. Researchers are advised to perform small-scale solubility tests to confirm optimal

conditions for their specific experimental needs.

Physicochemical Properties
A summary of the known physicochemical properties of Cinnamyl piperazine hydrochloride is

presented in Table 1. This information is crucial for calculating molar concentrations and

understanding the compound's general characteristics.

Table 1: Physicochemical Data for Cinnamyl Piperazine Hydrochloride
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Property Value Source

CAS Number 163596-56-3 [1][2]

Molecular Formula C₁₃H₁₉ClN₂ [1][2]

Molecular Weight 238.76 g/mol [1][2]

Appearance White to Off-White Solid [2]

Melting Point >200°C (with decomposition) [2]

Qualitative Solubility
DMSO (Slightly), Methanol

(Very Slightly)
[2]

Solvent Selection and Solubility Considerations
The choice of solvent is critical for ensuring the complete dissolution and stability of Cinnamyl

piperazine hydrochloride for experimental use. Based on its hydrochloride salt form, it is

anticipated to have better solubility in aqueous solutions compared to its free base form.

However, the nonpolar cinnamyl group may limit its aqueous solubility.

General Recommendations:

Organic Solvents: Dimethyl sulfoxide (DMSO) is a common choice for dissolving

hydrophobic compounds for in vitro studies. Given the "slight" solubility, it is the

recommended starting solvent for preparing high-concentration stock solutions.

Aqueous Solutions: For many biological assays, it is necessary to dilute the initial stock

solution into an aqueous buffer such as Phosphate-Buffered Saline (PBS) or cell culture

medium. The final concentration of the organic solvent (e.g., DMSO) in the assay should be

kept to a minimum (typically <0.5%) to avoid solvent-induced artifacts.

Co-solvents: If solubility in aqueous media is limited, a co-solvent system, such as a mixture

of ethanol and water or polyethylene glycol (PEG) and water, may be considered, particularly

for in vivo formulations.

The following diagram illustrates a general workflow for selecting an appropriate solvent

system.
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Start: Dissolve Cinnamyl Piperazine Hydrochloride

Determine Experimental Type

In Vitro Experiment

 In Vitro 

In Vivo Experiment

 In Vivo 

Prepare High-Concentration Stock in DMSO Formulate for In Vivo Administration
(e.g., Saline, PEG, Tween)

Dilute Stock in Aqueous Buffer (e.g., PBS, Media)

Check for Precipitation

Use Final Solution

 No 

Adjust Protocol:
- Lower final concentration

- Use a co-solvent
- Gentle warming/sonication

 Yes 

Assess Vehicle Toxicity

Administer to Animal Model
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Start: Prepare In Vitro Working Solution

Weigh 2.39 mg of Cinnamyl
Piperazine Hydrochloride

Thaw a Stock Aliquot

Add 1.0 mL of Anhydrous DMSO

Vortex/Sonicate to Dissolve
(Creates 10 mM Stock)

Aliquot and Store at -20°C to -80°C

Perform Serial Dilution in
Aqueous Buffer (e.g., Media)

Apply to Cells
(Final DMSO < 0.5%)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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